Cas no 68714-36-3 (Trimethoxyacetonitrile)

• Product Name: Trimethoxyacetonitrile
• CAS No: 68714-36-3
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 2799056
• PubChem ID: 12586557
• Update Time: 2025-06-30

Trimethoxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• DTXCID60454287
• Acetonitrile, trimethoxy-
• Trimethoxyacetonitrile
• SCHEMBL9295756
• 68714-36-3
• EN300-303421
• DTXSID70503477

• Inchi： 1S/C5H9NO3/c1-7-5(4-6,8-2)9-3/h1-3H3
• InChI Key： SDPIMMFNSSNIJI-UHFFFAOYSA-N
• SMILES： O(C)C(C#N)(OC)OC

Computed Properties

• Exact Mass: 131.058243149Da
• Monoisotopic Mass: 131.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 51.5Ų

Additional information on Trimethoxyacetonitrile

Recent Advances in Trimethoxyacetonitrile (CAS: 68714-36-3) Research: A Comprehensive Review

Trimethoxyacetonitrile (CAS: 68714-36-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic uses. The information presented herein is derived from recent peer-reviewed publications, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of Trimethoxyacetonitrile as a versatile intermediate in organic synthesis. Its trifunctional nature, characterized by the presence of three methoxy groups and a nitrile moiety, makes it a valuable building block for the construction of complex molecular architectures. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of Trimethoxyacetonitrile in the synthesis of novel pyridine derivatives with promising antimicrobial properties.

In addition to its synthetic applications, Trimethoxyacetonitrile has been investigated for its biological activities. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) detailed the compound's interaction with cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. While the exact mechanism remains under investigation, these findings open new avenues for the development of anti-inflammatory agents.

Another area of interest is the potential role of Trimethoxyacetonitrile in cancer research. A collaborative study between academic and industrial researchers, published in Cancer Research (2023), explored the compound's ability to modulate cellular redox balance. The results indicated that Trimethoxyacetonitrile could induce oxidative stress in cancer cells, leading to apoptosis. However, further in vivo studies are required to validate these observations and assess the compound's safety profile.

The pharmacokinetic properties of Trimethoxyacetonitrile have also been a subject of recent investigation. A 2024 study in Drug Metabolism and Disposition utilized advanced mass spectrometry techniques to characterize the compound's metabolic pathways. The findings revealed that Trimethoxyacetonitrile undergoes rapid hepatic metabolism, primarily via cytochrome P450 enzymes. This information is crucial for understanding the compound's bioavailability and potential drug-drug interactions.

Despite these promising developments, challenges remain in the practical application of Trimethoxyacetonitrile. Issues such as its stability under physiological conditions and selectivity towards biological targets need to be addressed. Future research directions may include structural modifications to enhance its pharmacological properties, as well as large-scale synthesis methods to facilitate broader experimentation.

In conclusion, Trimethoxyacetonitrile (CAS: 68714-36-3) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from synthetic chemistry to potential therapeutic uses, underscore its importance in the field. Continued research efforts will be essential to fully unlock its potential and translate laboratory findings into clinical applications.